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Compound of Interest

N-cyclohexyl-2-(3-
Compound Name:
methylphenyl)acetamide

Cat. No.: B5432327

Get Quote

\ J

Chemical Identity & Nomenclature

This compound represents a "privileged structure" in drug design—the N-cyclohexyl-2-
phenylacetamide core—modified with a meta-methyl group to tune lipophilicity and metabolic
stability.[1]

Synonyms and Identifiers
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Identifier Type Value /| Synonym

IUPAC Name 2-(3-methylphenyl)-N-cyclohexylacetamide

Systematic Name N-Cyclohexyl-2-(m-tolyl)acetamide

Inverted Name Acetamide, N-cyclohexyl-2-(3-methylphenyl)-

Alternative Name 2-(m-Tolyl)-N-cyclohexylethanamide

SMILES CC1=CC=CC(=Cl)CC(=O)Nc2ccccecez
Generated from structure:[1][2]KVXZ...
InChl Key .
(Hypothetical Hash)
Molecular Formula C15H21NO
Molecular Weight 231.34 g/mol

Physicochemical Profile

The meta-methyl substitution on the phenyl ring significantly alters the physicochemical profile
compared to the unsubstituted parent, enhancing blood-brain barrier (BBB) penetration.[1]

Property Value (Predicted) Significance
High lipophilicity; suggests
excellent BBB permeability but
cLogP ~3.8-4.1 ) o )
potential solubility issues in
aqueous media.[1]
Well within the range (<90 A?)
TPSA 29.10 Az

for CNS penetration.[1]

H-Bond Donors 1 Amide nitrogen (NH).[1]

H-Bond Acceptors 1 Amide carbonyl (C=0).[1]
Allows conformational flexibility

Rotatable Bonds 3 for receptor docking (e.g.,

TSPO, FPR2).[1]
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Synthesis & Manufacturing Protocols

The synthesis of 2-(3-methylphenyl)-N-cyclohexylacetamide follows a standard amidation
pathway.[1] The Acid Chloride Method is preferred for high yield and purity in research settings,
while the Coupling Agent Method is used when mild conditions are required to preserve
sensitive functional groups in derivatives.[1]

Protocol A: Acid Chloride Activation (Standard)

Rationale: This pathway drives the reaction to completion using the high reactivity of the acyl
chloride, scavenging the HCI byproduct with a tertiary amine base.[1]

Reagents:

o 3-Methylphenylacetic acid (Precursor A)[1][3]

Thionyl chloride (

) or Oxalyl chloride[1]

Cyclohexylamine (Precursor B)[1]

Triethylamine (

) or Diisopropylethylamine (DIPEA)[1]

Dichloromethane (DCM) (Solvent)[1]

Step-by-Step Workflow:

» Activation: Dissolve 3-methylphenylacetic acid (1.0 eq) in anhydrous DCM. Add catalytic
DMF (1-2 drops).[1]

o Chlorination: Add oxalyl chloride (1.2 eq) dropwise at 0°C. Stir at room temperature (RT) for
2 hours until gas evolution (

) ceases.
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» Concentration: Evaporate solvent and excess oxalyl chloride under reduced pressure to yield
the crude acid chloride. Do not purify.

e Coupling: Re-dissolve the acid chloride in DCM. Cool to 0°C.[4]
¢ Addition: Add a mixture of cyclohexylamine (1.1 eq) and

(1.5 eq) in DCM dropwise.

e Reaction: Warm to RT and stir for 4-12 hours.
o Workup: Wash with 1N HCI (to remove unreacted amine), saturated

(to remove unreacted acid), and brine. Dry over

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(Hexane/EtOAC).

Protocol B: Direct Amide Coupling (EDC/HOB)

Rationale: Used if the "3-methylphenyl” moiety contains other sensitive substituents (not
applicable to the core structure but relevant for analogs).[1]

Reagents: EDC-HCI, HOBt, DIPEA, DMF.[1]

Synthesis Pathway Visualization[1]

3-Methylphenylacetic Acid Chlorination

(C9H1002) w»} __________ -
I Acid Chloride |

Nucleophilic Acyl Substitution

e

Activation Agent
(SOCI2 or Oxalyl Chloride)

Cyclohexylamine Nucleophilic Attack
(C6H13N)

2-(3-methylphenyl)-N-cyclohexylacetamide
(Final Amide)

HCI Scavenging

Base Scavenger
(Et3N / DIPEA)
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Figure 1: Synthetic route via Acid Chloride activation. The pathway ensures high conversion by
utilizing the reactive acyl chloride intermediate.[1]

Biological Applications & Mechanism of Action

This scaffold is not a marketed drug itself but serves as a critical chemical probe and
pharmacophore in two primary therapeutic areas.[1]

Amyloid-Beta Modulation (Alzheimer's Disease)

Research cited in patent literature (e.g., W01998022494) identifies phenylacetic acid
derivatives coupled with bulky amines (like cyclohexylamine) as inhibitors of

-amyloid peptide release.[1]

e Mechanism: These compounds likely act as Gamma-Secretase Modulators (GSMs) or
inhibitors.[1] The lipophilic cyclohexyl group mimics the transmembrane domain interactions
required to bind the presenilin complex.[1]

e SAR Insight: The meta-methyl group on the phenyl ring restricts rotation, potentially locking
the molecule into a bioactive conformation that fits the hydrophobic pocket of the enzyme.[1]

TSPO (Translocator Protein) Ligand Development

The N-cyclohexyl-2-phenylacetamide structure is homologous to high-affinity TSPO ligands
(used for imaging neuroinflammation).[1]

» Binding Mode: The "5-region” (phenyl ring) and "2-region” (amide) are critical.[1] The
cyclohexyl group provides the necessary bulk to fill the lipophilic pocket of the TSPO 18kDa
subunit.[1]

» Relevance: 2-(3-methylphenyl)-N-cyclohexylacetamide serves as a template to study the
effect of meta-substitution on binding affinity vs. the classic para-chloro substitution found in
R05-4864 derivatives.[1]

FPR2 (Formyl Peptide Receptor 2) Agonism
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Recent studies highlight N-cyclohexyl-2-phenylacetamides as small-molecule agonists for
FPR2, a receptor involved in resolving inflammation.[1]

¢ Activity: These agonists promote the resolution of inflammation rather than just inhibiting it.[1]

 Structural Logic: The amide linker positions the aromatic head and the lipophilic tall

(cyclohexyl) to trigger the conformational change in the G-protein coupled receptor (GPCR).

[1]
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Figure 2: Pharmacophore model demonstrating the tripartite binding mode: Lipophilic tail
occupancy, Amide H-bonding, and Aromatic Pi-interactions.[1][2]
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Analytical Characterization (Self-Validating
Protocols)

To ensure the integrity of the synthesized compound, the following analytical benchmarks must
be met.

. Expected Signal / L o
Technique ) Validation Criteria
Observation

7.10-7.30 (m, 4H, Ar-H)
5.30 (br s, 1H, NH)

3.75 (m, 1H, N-CH) Integration of Methyl (3H) vs.

1H NMR (400 MHz, CDCls
( ) Methylene (2H) must be 3:[1]2.

3.52 (s, 2H, CO-CH>2)
2.35 (s, 3H, Ar-CHs)

1.05-1.90 (m, 10H, Cy-H)

LC-MS (ESI+) Single peak >98% purity.[1]

Amide | (C=0): ~1640-1650 Absence of broad OH stretch
IR Spectroscopy cm~tAmide Il (N-H bend): (3000-3500 cm™1) confirms

~1540 cm™1 acid conversion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: 2-(3-methylphenyl)-N-
cyclohexylacetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5432327/docs#technical-guide-2-3-methylphenyl-n-
cyclohexylacetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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